Cas no 52574-64-8 (Dihydrochlamydocin)

• Product Name: Dihydrochlamydocin
• CAS No: 52574-64-8
• MF: C₂₈H₄₀N₄O₆
• MW: 528.6404
• CID: 1124166
• PubChem ID: 10392191
• Update Time: 2024-11-07

Dihydrochlamydocin Chemical and Physical Properties

Names and Identifiers

• Dihydrochlamydocin
• Cyclo[2-methylalanyl-L-phenylalanyl-D-prolyl-(2S,9R)-2-amino-9-hydroxy-8-oxodecanoyl]
• BDBM50588306
• CHEBI:216986
• 157618-75-2
• (3S,9S,12R)-3-Benzyl-9-[(7R)-7-hydroxy-6-oxooctyl]-6,6-dimethyl-1,4,7,10-tetrazabicyclo[10.3.0]pentadecane-2,5,8,11-tetrone
• CHEMBL474318
• DTXSID501017904
• SCHEMBL17072219
• 2-amino-8-oxo-9-hydroxydecanoic acid
• DA-62876
• OSK-1
• 183815-75-0
• DA-76471
• AKOS040758176
• 52574-64-8

• Inchi： 1S/C28H40N4O6/c1-18(33)23(34)15-9-5-8-13-20-24(35)31-28(2,3)27(38)30-21(17-19-11-6-4-7-12-19)26(37)32-16-10-14-22(32)25(36)29-20/h4,6-7,11-12,18,20-22,33H,5,8-10,13-17H2,1-3H3,(H,29,36)(H,30,38)(H,31,35)/t18-,20+,21+,22-/m1/s1
• InChI Key： UXOLDMJAFJDQSE-RYFAJOAYSA-N
• SMILES： O=C1[C@@]2([H])CCCN2C([C@H](CC2C=CC=CC=2)NC(C(C)(C)NC([C@H](CCCCCC([C@@H](C)O)=O)N1)=O)=O)=O

Computed Properties

• Exact Mass: 528.29478501g/mol
• Monoisotopic Mass: 528.29478501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 885
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 145

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Oligopeptides